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Compound of Interest

3-Hydroxy-1,3-diphenylbutan-1-
Compound Name:
one

Cat. No.: B15489188

An In-depth Technical Guide on 3-Hydroxy-1,3-
diphenylbutan-1-one

This technical guide provides a comprehensive overview of the molecular structure, formula,
and available physicochemical properties of 3-Hydroxy-1,3-diphenylbutan-1-one. It is
intended for researchers, scientists, and professionals in the field of drug development and
organic chemistry. This document outlines a general synthetic approach and the requisite
analytical techniques for characterization, based on established chemical principles, due to the
limited availability of specific experimental data in published literature.

Molecular Identity and Properties

3-Hydroxy-1,3-diphenylbutan-1-one, a 3-hydroxy ketone, possesses the molecular formula
C16H1602.[1][2] Its identity is further defined by its IUPAC name, 3-hydroxy-1,3-
diphenylbutan-1-one, and its CAS Registry Number, 6397-70-2.[1][2]

Molecular Structure

The structure of 3-Hydroxy-1,3-diphenylbutan-1-one consists of a four-carbon butane
backbone. A carbonyl group is located at the C1 position, and a hydroxyl group is attached to
the C3 position. Additionally, there are two phenyl group substituents, one at the C1 position
and another at the C3 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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